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Cat. No.: B044356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential

applications of ethyl 2-ethylcyclopropanecarboxylate in the fragrance and flavor industries.

While specific data for this exact molecule is limited in publicly available literature, this

document extrapolates information from closely related cyclopropane derivatives and general

principles of fragrance and flavor chemistry to provide a thorough guide.

Introduction to Ethyl 2-
Ethylcyclopropanecarboxylate
Ethyl 2-ethylcyclopropanecarboxylate is a cyclopropane derivative that holds potential as a

novel ingredient in fragrance and flavor formulations. The cyclopropane ring, a strained three-

membered carbocycle, often imparts unique and powerful organoleptic properties to molecules.

[1] The presence of both an ethyl group on the ring and an ethyl ester functionality suggests a

complex and potentially interesting aroma and flavor profile.

Chemical Structure:

Caption: Chemical structure of ethyl 2-ethylcyclopropanecarboxylate.
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Potential Applications in Fragrance and Flavor
Based on the characteristics of similar cyclopropane esters, ethyl 2-
ethylcyclopropanecarboxylate is anticipated to have applications in a variety of fragrance

and flavor compositions.

Fragrance Applications
Cyclopropane derivatives are known to contribute unique and desirable notes to fragrance

compositions.[2] The odor profile of ethyl 2-ethylcyclopropanecarboxylate is likely to be

fruity, with potential green, waxy, or spicy undertones, characteristic of many esters used in

perfumery.

Potential Odor Profile and Uses:

Odor Descriptor Potential Application in Fragrance Types

Fruity (Apple, Pear-like) Floral, Chypre, Fougère

Green, Herbaceous Fresh, Citrus, Sporty

Waxy, Fatty Aldehydic, Powdery

Spicy, Anisic Oriental, Spicy

The use of novel cyclopropane derivatives in perfumery can enhance or modify existing

fragrance formulations, providing new creative avenues for perfumers.[3]

Flavor Applications
In flavors, esters are widely used to create fruity and sweet profiles. Ethyl

cyclopropanecarboxylate and its analogues have remarkably low odor thresholds, suggesting

that even at very low concentrations, they can have a significant impact on the overall flavor

profile.[3]

Potential Flavor Profile and Uses:
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Flavor Descriptor Potential Application in Food Products

Sweet, Fruity Beverages, Confectionery, Baked Goods

Green, Unripe Fruit Dairy Products, Sauces

Wine-like, Fermented Savory Snacks, Processed Meats

Quantitative Data
Specific quantitative data for ethyl 2-ethylcyclopropanecarboxylate is not readily available in

the literature. However, data for related compounds can provide a useful benchmark.

Table 1: Physicochemical and Olfactory Data of Related Cyclopropane Esters

Compound
Molecular Weight (
g/mol )

Odor Threshold
(ppb)

Odor Description

Ethyl

cyclopropanecarboxyl

ate

114.14 0.001 Fruity, Ethereal

Ethyl 2-

methylcyclopropaneca

rboxylate

128.17 Not available Fruity, Green

Ethyl

cyclohexanecarboxyla

te

156.22 -
Fruity, Cheesy,

Winey[4]

Data for ethyl cyclopropanecarboxylate is from a study on cyclic esters.[3]

Table 2: Recommended Usage Levels for Cyclopropane Derivatives in Formulations (General)
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Formulation Type Recommended Concentration (% w/w)

Fragrance Concentrate 0.5 - 10

Perfumes and Colognes 0.1 - 5

Soaps and Shampoos 0.05 - 1

Flavor Compositions 0.01 - 0.5

These are general guidelines based on patents for novel cyclopropane derivatives in

fragrances and may be adjusted based on the specific olfactory or gustatory power of ethyl 2-
ethylcyclopropanecarboxylate.[3][5]

Experimental Protocols
Synthesis of Ethyl 2-Ethylcyclopropanecarboxylate
A plausible and widely used method for the synthesis of cyclopropanes is the Simmons-Smith

reaction.[6][7] This protocol outlines a potential synthesis of ethyl 2-
ethylcyclopropanecarboxylate from ethyl crotonate.

Reaction Scheme:

Ethyl Crotonate Ethyl 2-ethylcyclopropanecarboxylateCH2I2, Zn-Cu

Click to download full resolution via product page

Caption: Synthesis of ethyl 2-ethylcyclopropanecarboxylate via Simmons-Smith reaction.

Protocol: Simmons-Smith Cyclopropanation of Ethyl Crotonate

Materials:

Zinc dust (activated)

Copper(I) chloride
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Ethyl crotonate

Diiodomethane

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel,

magnetic stirrer)

Procedure:

Preparation of the Zinc-Copper Couple: In a three-necked flask equipped with a reflux

condenser and a magnetic stirrer, add activated zinc dust and copper(I) chloride in

anhydrous diethyl ether under a nitrogen atmosphere. The mixture is stirred and heated at

reflux for 30 minutes to form the zinc-copper couple.

Reaction Setup: Cool the flask to room temperature. Add a solution of ethyl crotonate in

anhydrous diethyl ether to the flask.

Addition of Diiodomethane: A solution of diiodomethane in anhydrous diethyl ether is added

dropwise to the stirred suspension at a rate that maintains a gentle reflux.

Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography

(GC) by taking aliquots from the reaction mixture.

Work-up: After the reaction is complete (typically after several hours of stirring at reflux), the

mixture is cooled to 0°C and quenched by the slow addition of a saturated aqueous

ammonium chloride solution.

Extraction: The mixture is filtered, and the organic layer is separated. The aqueous layer is

extracted three times with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure. The crude product
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is then purified by fractional distillation under vacuum to yield ethyl 2-
ethylcyclopropanecarboxylate.

Expected Outcome:

The reaction is expected to yield a mixture of cis and trans isomers of ethyl 2-
ethylcyclopropanecarboxylate. The ratio of these isomers can be influenced by the reaction

conditions and the stereochemistry of the starting alkene.

Sensory Evaluation Protocol
To determine the specific odor and flavor profile of synthesized ethyl 2-
ethylcyclopropanecarboxylate, a standardized sensory evaluation should be conducted.

Workflow for Sensory Evaluation:

Sample Preparation
(Dilution Series)

Olfactory Evaluation
(Odor Profile Description)

Gustatory Evaluation
(Flavor Profile in Neutral Base)

Panelist Selection
(Screened for Olfactory Acuity)

Data Analysis
(Statistical Analysis of Descriptors)

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of a new fragrance/flavor ingredient.

Protocol: Descriptive Sensory Analysis

Panel: A panel of 8-12 trained sensory assessors.

Sample Preparation:
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For Fragrance: Prepare a series of dilutions of ethyl 2-ethylcyclopropanecarboxylate in

an odorless solvent (e.g., diethyl phthalate or ethanol) at concentrations of 10%, 1%, and

0.1%. Samples are presented on smelling strips.

For Flavor: Prepare a solution of the compound in a neutral base (e.g., 5% sucrose

solution or unsalted crackers) at various concentrations (e.g., 1, 5, and 10 ppm).

Evaluation:

Panelists evaluate the samples in a controlled environment with good ventilation to avoid

cross-contamination of odors.[8]

For each sample, panelists describe the odor/flavor characteristics using a standardized

lexicon of descriptors.

The intensity of each descriptor is rated on a numerical scale (e.g., 0-10).

Data Analysis: The data from all panelists are collected and statistically analyzed to generate

a sensory profile (e.g., a spider web plot) of the compound.

Conclusion
Ethyl 2-ethylcyclopropanecarboxylate represents a promising, yet underexplored, molecule

for the fragrance and flavor industry. Based on the known properties of related cyclopropane

esters, it is likely to possess a unique and potent fruity-green character. The synthetic protocol

provided offers a reliable method for its preparation, enabling further investigation into its

specific sensory properties and potential applications. Detailed sensory analysis is crucial to

fully characterize this compound and unlock its potential for creating novel and appealing

fragrances and flavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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